N,N-Diethyl-O-methyl-L-serine

• Molecular Formula: C8H17NO3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: (2S)-2-(diethylamino)-3-methoxypropanoic acid
• InChI: InChI=1S/C8H17NO3/c1-4-9(5-2)7(6-12-3)8(10)11/h7H,4-6H2,1-3H3,(H,10,11)/t7-/m0/s1
• InChI Key: VLICAFHSCJAZIV-ZETCQYMHSA-N
• Isomeric SMILES: CCN(CC)[C@@H](COC)C(=O)O
• Canonical SMILES: CCN(CC)C(COC)C(=O)O

Description

N,N-Diethyl-O-methyl-L-serine: is a chemical compound with the molecular formula C8H17NO3 It is a derivative of L-serine, an amino acid that plays a crucial role in various biological processes

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N-Diethyl-O-methyl-L-serine typically involves the modification of L-serine. One common method is the reaction of L-serine methyl ester with diethylamine under specific conditions. The reaction is usually carried out in an organic solvent such as acetonitrile, and the product is purified through crystallization or chromatography .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar methods as in laboratory settings. The process is optimized for higher yields and purity, often involving automated systems for reaction control and product isolation .

Chemical Reactions Analysis

Types of Reactions: N,N-Diethyl-O-methyl-L-serine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed:

Oxidation: Carboxylic acids or aldehydes.

Reduction: Alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N,N-Diethyl-O-methyl-L-serine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its role in enzyme interactions and metabolic pathways.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of N,N-Diethyl-O-methyl-L-serine involves its interaction with specific molecular targets. It can act as a substrate for enzymes, influencing various biochemical pathways. The compound may also interact with receptors or other proteins, modulating their activity and leading to specific biological effects .

Comparison with Similar Compounds

N,N-Diethylmethylamine: A tertiary amine with similar structural features but different functional properties.

L-Selenocysteine Derivatives: Compounds with similar amino acid backbones but containing selenium instead of oxygen.

Uniqueness: N,N-Diethyl-O-methyl-L-serine is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity.